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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethoxanate is a centrally acting, non-narcotic antitussive agent belonging to the

phenothiazine class of compounds.[1][2] Historically marketed under various trade names

including Atuss, Cothera, and Cotrane, it was utilized for the symptomatic relief of cough.[2]

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, pharmacology, and relevant experimental methodologies

associated with Dimethoxanate, intended to serve as a valuable resource for researchers and

professionals in the field of drug development.

Chemical Structure and Identification
Dimethoxanate is chemically designated as 2-(2-dimethylaminoethoxy)ethyl phenothiazine-10-

carboxylate.[2] The molecule consists of a tricyclic phenothiazine core, a characteristic feature

of this class of compounds, linked to a side chain containing two ether linkages and a terminal

dimethylamino group.
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Identifier Value

IUPAC Name
2-(2-dimethylaminoethoxy)ethyl phenothiazine-

10-carboxylate[2]

CAS Number 477-93-0[2]

Molecular Formula C₁₉H₂₂N₂O₃S[2]

SMILES String
CN(C)CCOCCOC(=O)N1C2=CC=CC=C2SC3=

CC=CC=C31

Molecular Weight 358.46 g/mol [2]

Physicochemical Properties
The physicochemical properties of a drug substance are critical determinants of its formulation,

delivery, and pharmacokinetic profile. The available data for Dimethoxanate and its

hydrochloride salt are summarized below.

Property Value Form

Melting Point 161-163 °C (decomposes) Hydrochloride Salt

Calculated pKa 8.86 Basic

Calculated logP 3.91 N/A

Topological Polar Surface Area

(TPSA)
42.01 Å² N/A

Note: Experimental data for the boiling point and solubility of the free base are not readily

available in the reviewed literature.

Pharmacology
Mechanism of Action
Dimethoxanate is a centrally acting antitussive that is believed to exert its primary effect on the

medullary cough center in the brainstem, thereby reducing the frequency and intensity of the
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cough reflex.[1] Unlike opioid-based antitussives, Dimethoxanate is non-narcotic and does not

carry the associated risks of addiction.[1] In addition to its central effects, peripheral

mechanisms involving the modulation of sensory nerve endings in the respiratory tract may

also contribute to its antitussive activity.[1]

Furthermore, Dimethoxanate has been identified as a ligand for the sigma-1 receptor, a

unique intracellular chaperone protein located at the endoplasmic reticulum. The binding affinity

of Dimethoxanate to the sigma-1 receptor is significant, and this interaction may play a role in

its pharmacological effects.

Pharmacokinetics
Absorption: Dimethoxanate is readily absorbed following oral administration.[1]

Metabolism: It undergoes hepatic metabolism.[1]

Excretion: The parent compound and its metabolites are primarily excreted via the renal

route.[1]

Pharmacodynamics and Clinical Use
Clinical studies have indicated the efficacy of Dimethoxanate in reducing cough symptoms

associated with conditions such as bronchitis and upper respiratory tract infections.[1] The

typical duration of action allows for a manageable dosing schedule.[1] However, it is

noteworthy that the marketing approval for Dimethoxanate in the United States was withdrawn

by the FDA in 1975 due to a lack of evidence of efficacy.[2]

Side Effects
Commonly reported side effects of Dimethoxanate are generally mild and may include

dizziness, drowsiness, and gastrointestinal discomfort such as nausea and vomiting.[1][2]

Signaling Pathways and Logical Relationships
The following diagrams illustrate the proposed mechanism of action of Dimethoxanate and its

relationship to the cough reflex pathway.
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Caption: The cough reflex pathway and the central inhibitory action of Dimethoxanate.
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Caption: Proposed dual mechanism of action for Dimethoxanate.

Experimental Protocols
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The following sections detail the methodologies for key experiments relevant to the study of

Dimethoxanate and other antitussive agents.

Synthesis of Dimethoxanate
The synthesis of Dimethoxanate can be achieved through a two-step process as described in

the von Seeman patent (US 2,778,824).

Step 1: Synthesis of Phenothiazine-10-carbonyl chloride

Reactants: Phenothiazine and phosgene.

Procedure: Phenothiazine is reacted with an excess of phosgene in an inert solvent, such as

toluene, at a controlled temperature. The reaction mixture is then worked up to isolate the

phenothiazine-10-carbonyl chloride intermediate.

Purification: The crude product can be purified by recrystallization from a suitable solvent.

Step 2: Synthesis of Dimethoxanate

Reactants: Phenothiazine-10-carbonyl chloride and 2-(2-(dimethylamino)ethoxy)ethanol.

Procedure: The phenothiazine-10-carbonyl chloride is dissolved in an appropriate solvent,

and 2-(2-(dimethylamino)ethoxy)ethanol is added, often in the presence of a base to

neutralize the hydrochloric acid formed during the reaction. The mixture is stirred until the

reaction is complete.

Purification: The final product, Dimethoxanate, is isolated and purified, typically through

extraction and subsequent crystallization, potentially as the hydrochloride salt for improved

stability and handling.

Phenothiazine

Phenothiazine-10-carbonyl
chloride

Phosgene Dimethoxanate

2-(2-(dimethylamino)ethoxy)ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/product/b1203018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Synthetic pathway of Dimethoxanate.

In Vivo Antitussive Activity Assays
This is a widely used model to evaluate the efficacy of centrally acting antitussives.

Animals: Male Hartley guinea pigs.

Procedure:

Animals are placed in a whole-body plethysmograph to monitor respiratory parameters.

A baseline cough rate is established.

The test compound (Dimethoxanate) or vehicle is administered (e.g., orally or

intraperitoneally).

After a predetermined time, the animals are exposed to an aerosol of citric acid solution

(e.g., 0.4 M) for a set duration (e.g., 3 minutes).[3]

The number of coughs is recorded during and after the exposure period.

Data Analysis: The percentage inhibition of the cough reflex is calculated by comparing the

number of coughs in the drug-treated group to the vehicle-treated control group.

This model is suitable for screening antitussive agents in mice.

Animals: Albino mice of either sex.

Procedure:

Mice are individually placed in a desiccator.

Sulfur dioxide (SO₂) gas is generated by adding sulfuric acid to a sodium hydrogen sulfite

solution.[4][5]

The mice are exposed to the SO₂ atmosphere for a short period (e.g., 30-45 seconds).[5]
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The number of coughs is counted for a defined observation period (e.g., 5 minutes)

immediately after exposure.[4][5]

The test compound or vehicle is administered, and the procedure is repeated after a

specified time.

Data Analysis: The antitussive effect is determined by the reduction in the number of coughs

after drug administration compared to the pre-treatment or vehicle control values.[5]

Sigma-1 Receptor Binding Assay
This in vitro assay is used to determine the affinity of a compound for the sigma-1 receptor.

Materials:

Membrane preparations from tissues with high sigma-1 receptor expression (e.g., guinea

pig liver).[6]

Radioligand with high affinity and selectivity for the sigma-1 receptor (e.g., --INVALID-

LINK---pentazocine).[6][7]

Test compound (Dimethoxanate).

Incubation buffer and filtration apparatus.

Procedure (Competitive Inhibition Assay):

Membrane preparations are incubated with a fixed concentration of the radioligand and

varying concentrations of the test compound.

The incubation is carried out at a specific temperature and for a duration sufficient to reach

equilibrium.

The reaction is terminated by rapid filtration through glass fiber filters to separate bound

and free radioligand.

The radioactivity retained on the filters is measured by liquid scintillation counting.
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Data Analysis: The concentration of the test compound that inhibits 50% of the specific

binding of the radioligand (IC₅₀) is determined. The inhibition constant (Ki) can then be

calculated using the Cheng-Prusoff equation.

Analytical Methods for Quantification
High-performance liquid chromatography (HPLC) is a suitable method for the quantification of

Dimethoxanate in biological matrices such as plasma or urine.

Sample Preparation:

Liquid-liquid extraction or solid-phase extraction can be employed to isolate

Dimethoxanate from the biological matrix and remove interfering substances.

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol) in isocratic or gradient elution mode.

Detection: UV detection at a wavelength where Dimethoxanate exhibits significant

absorbance.

Quantification: A calibration curve is constructed using standard solutions of Dimethoxanate
of known concentrations. The concentration of Dimethoxanate in the biological samples is

then determined by comparing their peak areas to the calibration curve.

Conclusion
Dimethoxanate is a phenothiazine derivative with established antitussive properties, acting

primarily through the central nervous system. This guide has provided a detailed overview of its

chemical structure, physicochemical characteristics, and pharmacological profile. The outlined

experimental protocols offer a framework for the further investigation of Dimethoxanate and

the development of novel antitussive agents. While its clinical use has been limited, the study

of its mechanism of action, particularly its interaction with the sigma-1 receptor, may provide

valuable insights for future drug discovery efforts in the field of respiratory medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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